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Tert-butyl 4-

(chlorosulfonyl)piperazine-1-

carboxylate

Cat. No.: B186964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the currently available information on tert-butyl 4-
(chlorosulfonyl)piperazine-1-carboxylate, a chemical compound of interest in synthetic

chemistry and drug discovery. The document outlines its identification, including its primary

chemical name and CAS number. However, it is important to note that detailed experimental

protocols, extensive synonym lists, and comprehensive quantitative physical and spectral data

are not widely available in publicly accessible scientific literature and chemical databases. This

guide presents the confirmed information and highlights the current gaps in publicly available

knowledge.

Chemical Identification and Nomenclature
Tert-butyl 4-(chlorosulfonyl)piperazine-1-carboxylate is a bifunctional molecule featuring a

piperazine ring core. One nitrogen atom of the piperazine is protected by a tert-butoxycarbonyl

(Boc) group, a common protecting group in organic synthesis. The other nitrogen atom is

substituted with a chlorosulfonyl group, a reactive functional group that can be used to form

sulfonamides and other sulfur-containing compounds.
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A comprehensive list of synonyms and trade names for tert-butyl 4-
(chlorosulfonyl)piperazine-1-carboxylate is not readily available in common chemical

databases. The compound is primarily referred to by its IUPAC name. Some variations in

nomenclature may be encountered, such as:

1-Boc-4-(chlorosulfonyl)piperazine

N-Boc-piperazine-4-sulfonyl chloride

4-Chlorosulfonyl-piperazine-1-carboxylic acid tert-butyl ester

Currently, there are no widely recognized trade names for this compound; it is typically sold by

chemical suppliers under its chemical name and CAS number.

Chemical Identifiers
The definitive identifier for this compound is its CAS Registry Number.

Identifier Value

CAS Number 162046-65-3

Molecular Formula C₉H₁₇ClN₂O₄S

Molecular Weight 284.76 g/mol

Quantitative Data
As of the date of this guide, specific, experimentally determined quantitative data such as

melting point, boiling point, and detailed spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for tert-butyl 4-(chlorosulfonyl)piperazine-1-carboxylate have not been found

in publicly accessible scientific literature or databases. Researchers working with this

compound would need to perform these characterizations independently.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

tert-butyl 4-(chlorosulfonyl)piperazine-1-carboxylate are not currently available in the public
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domain. General synthetic strategies for analogous compounds may be adaptable, but specific

reaction conditions, yields, and purification methods for this particular molecule would require

development and optimization.

Logical Workflow for Compound Handling and
Characterization
Given the limited publicly available data, a logical workflow for a researcher acquiring and

using this compound for the first time is outlined below. This workflow emphasizes verification

and characterization.

Figure 1: General Workflow for Handling and Characterization
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Caption: Figure 1: General Workflow for Handling and Characterization.

Conclusion
Tert-butyl 4-(chlorosulfonyl)piperazine-1-carboxylate is a commercially available chemical

intermediate with potential applications in synthetic chemistry. However, there is a notable lack

of detailed, publicly available scientific data regarding its synonyms, trade names, physical

properties, and experimental protocols. This guide serves to summarize the known identifying

information and to highlight the necessity for researchers to perform their own comprehensive

characterization and methods development when working with this compound. As research

involving this molecule is published, this technical guide can be updated with more extensive

data.

To cite this document: BenchChem. [In-depth Technical Guide: Tert-butyl 4-
(chlorosulfonyl)piperazine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186964#tert-butyl-4-chlorosulfonyl-piperazine-1-
carboxylate-synonyms-and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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